5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide

• IUPAC Name: 5-[(4-fluorophenyl)methoxy]-N-(2-methylphenyl)-4-oxopyran-2-carboxamide
• InChI: InChI=1S/C20H16FNO4/c1-13-4-2-3-5-16(13)22-20(24)18-10-17(23)19(12-26-18)25-11-14-6-8-15(21)9-7-14/h2-10,12H,11H2,1H3,(H,22,24)
• InChI Key: GPTAWVCGLGATRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC(=O)C(=CO2)OCC3=CC=C(C=C3)F
• Molecular Formula: C20H16FNO4
• Molecular Weight: 353.3 g/mol

Description

5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide, also known as FOBP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. FOBP belongs to the class of pyran-2-carboxamide compounds, which have been found to exhibit various biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The mechanism of action of 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide is not fully understood, but it has been suggested that 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide interacts with specific proteins or enzymes in cells, leading to the activation of apoptotic pathways. 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide has also been reported to inhibit the activity of certain enzymes such as MMP-9, which are involved in cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide has been found to exhibit low toxicity and high selectivity towards cancer cells. In vitro studies have shown that 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide inhibits the growth of various cancer cell lines such as breast, lung, and colon cancer cells. 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. In addition, 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide has been reported to exhibit antioxidant activity, which may contribute to its anti-cancer and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide is a relatively new compound, and its potential applications in drug development are still being explored. One of the advantages of 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide is its low toxicity and high selectivity towards cancer cells, which makes it a promising candidate for cancer therapy. However, the synthesis of 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide is complex and requires several steps, which may limit its use in large-scale production. Furthermore, the mechanism of action of 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide is not fully understood, which may hinder its development as a drug candidate.

Future Directions

There are several future directions for the research on 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide. One of the potential applications of 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide is in the development of novel anti-cancer drugs. Further studies are needed to elucidate the mechanism of action of 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide and to identify its specific targets in cancer cells. In addition, the synthesis method of 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide can be optimized to improve its yield and purity. Furthermore, the potential anti-inflammatory and antioxidant activities of 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide can be further explored. Overall, the research on 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide has the potential to lead to the development of new drugs for cancer and other diseases.

Synthesis Methods

The synthesis of 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide involves the reaction between 4-fluorobenzyl bromide and 2-pyrone in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with o-toluidine to form the final product, 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide. The synthesis method of 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide has been optimized by several researchers to improve the yield and purity of the compound.

Scientific Research Applications

5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide has been found to exhibit potential anti-cancer activity by inhibiting the growth of cancer cells. Several studies have reported that 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide induces apoptosis (programmed cell death) in cancer cells by activating caspase enzymes. 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide has also been found to inhibit the migration and invasion of cancer cells, which are crucial steps in cancer metastasis. Furthermore, 5-((4-fluorobenzyl)oxy)-4-oxo-N-(o-tolyl)-4H-pyran-2-carboxamide has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.